3-chloro-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide

• IUPAC Name: 3-chloro-N-[3-(4-methylpiperazin-1-yl)propyl]benzamide
• InChI: InChI=1S/C15H22ClN3O/c1-18-8-10-19(11-9-18)7-3-6-17-15(20)13-4-2-5-14(16)12-13/h2,4-5,12H,3,6-11H2,1H3,(H,17,20)
• InChI Key: UYOXKXUXFHOHBS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCNC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H22ClN3O
• Molecular Weight: 295.81 g/mol

Description

3-chloro-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide, also known as 3-Cl-PPB, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives, which have been shown to have various biological activities.

Scientific Research Applications

3-chloro-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the growth of tumor cells by blocking the activity of the multidrug resistance protein 1 (MRP1). MRP1 is a transporter protein that pumps out anticancer drugs from cancer cells, leading to drug resistance. By inhibiting MRP1, this compound can enhance the efficacy of anticancer drugs and overcome drug resistance.
In inflammation research, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. These cytokines play a key role in the pathogenesis of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By inhibiting their production, this compound can reduce inflammation and alleviate the symptoms of these diseases.
In cardiovascular research, this compound has been shown to improve cardiac function in animal models of heart failure. It has been proposed that this compound exerts its cardioprotective effects by inhibiting the activity of the Na+/H+ exchanger 1 (NHE1), which is involved in the regulation of intracellular pH and calcium homeostasis in cardiac cells.

Mechanism of Action

The mechanism of action of 3-chloro-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide involves the inhibition of various transporter proteins and ion channels. As mentioned earlier, this compound inhibits the activity of MRP1, which is a transporter protein that pumps out anticancer drugs from cancer cells. By inhibiting MRP1, this compound can enhance the intracellular accumulation of anticancer drugs and overcome drug resistance.
In addition, this compound inhibits the activity of NHE1, which is an ion exchanger that regulates intracellular pH and calcium homeostasis in cardiac cells. By inhibiting NHE1, this compound can reduce the intracellular calcium overload and improve cardiac function in heart failure.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific target protein or ion channel that it inhibits. For example, the inhibition of MRP1 by this compound can enhance the intracellular accumulation of anticancer drugs and overcome drug resistance. The inhibition of NHE1 by this compound can reduce the intracellular calcium overload and improve cardiac function in heart failure.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide in lab experiments is that it is a well-characterized compound with known chemical and physical properties. Its synthesis method is also well-established, which allows for the production of large quantities of the compound.
One limitation of using this compound in lab experiments is that it can be toxic at high concentrations. Therefore, it is important to use appropriate safety measures and to determine the optimal concentration range for each experimental system.

Future Directions

There are several future directions for the research on 3-chloro-N-[3-(4-methyl-1-piperazinyl)propyl]benzamide. One direction is to explore its potential therapeutic applications in other fields such as neurodegenerative diseases and infectious diseases. Another direction is to develop more potent and selective inhibitors of MRP1 and NHE1 based on the structure of this compound. Finally, the use of this compound as a tool compound to study the physiological functions of MRP1 and NHE1 in various experimental systems can provide valuable insights into their roles in health and disease.